![molecular formula C26H27N5O5S B2649917 N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide CAS No. 310450-67-0](/img/structure/B2649917.png)
N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide
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Description
N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C26H27N5O5S and its molecular weight is 521.59. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Synthesis and Properties
Konstantinov, Shelepin, and Koloskova (1971) investigated the anode oxidation of heterocyclic acids, including furan-2-carboxylic acid, a core component of the compound . Their work elucidates the electrochemical pathways that could be relevant for synthesizing derivatives of N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide, providing a foundation for understanding its electrochemical behavior and potential applications in materials science (Konstantinov et al., 1971).
Antimicrobial and Antitumor Applications
Threadgill et al. (1991) synthesized and evaluated a series of nitrothiophene carboxamides for their potential as radiosensitizers and cytotoxic agents, highlighting the chemical's versatility in designing compounds for cancer therapy and microbial inhibition. This research supports the potential of derivatives of the mentioned compound for use in medical applications, particularly in oncology and antimicrobial treatments (Threadgill et al., 1991).
DNA Binding and Molecular Interaction Studies
Laughton, Tanious, Nunn, Boykin, Wilson, and Neidle (1995) conducted a study on the interaction of furamidine, a compound similar in structure to this compound, with DNA. Their findings on enhanced DNA-binding affinity due to structural modifications offer insights into how similar compounds could be engineered for specific interactions with biological molecules, which is crucial for developing targeted therapies (Laughton et al., 1995).
Material Science and Polymer Chemistry
Yamanaka, Jikei, and Kakimoto (2000) explored the synthesis of hyperbranched aromatic polyimides, starting from precursors like 3,5-dimethoxyphenol, related to the dimethoxyphenyl groups in the compound. Their work on creating materials with unique properties such as solubility and thermal stability opens avenues for using similar compounds in advanced material applications (Yamanaka et al., 2000).
Properties
IUPAC Name |
N-[[4-(2,5-dimethoxyphenyl)-5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N5O5S/c1-16-7-8-17(2)19(12-16)28-24(32)15-37-26-30-29-23(14-27-25(33)22-6-5-11-36-22)31(26)20-13-18(34-3)9-10-21(20)35-4/h5-13H,14-15H2,1-4H3,(H,27,33)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWPXBTZVPSOPPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)CNC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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